BENGHE Foundational & Exploratory

Check Availability & Pricing

GHS hazard classification for 2-Chloro-4-
cyclohexylphenol

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: 2-Chloro-4-cyclohexylphenol
CAS No.: 3964-61-2
Cat. No.: B14165998

Get Quote

. J

An In-Depth Technical Guide to the GHS Hazard Classification of 4-Chloro-2-cyclohexylphenol

Abstract

This technical guide provides a comprehensive evaluation of the Globally Harmonized System
(GHS) of Classification and Labelling for 4-Chloro-2-cyclohexylphenol (CAS No. 13081-17-9).
In the absence of direct, registered toxicological data for this specific substance, this guide
employs a scientifically rigorous read-across approach. By leveraging robust data from two
primary structural analogs, 2-Chlorophenol (CAS No. 95-57-8) and 4-Cyclohexylphenol (CAS
No. 1131-60-8), we derive a predicted hazard classification. This document is intended for
researchers, toxicologists, and drug development professionals, providing not only a summary
of hazards but also a transparent rationale grounded in established regulatory science
principles.

Introduction: The Challenge of Data Gaps and the
Power of Read-Across
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4-Chloro-2-cyclohexylphenol is a substituted phenol with potential applications in chemical
synthesis and as an intermediate in the development of specialized molecules.[1][2][3] As with
many niche or novel chemicals, a complete, publicly available toxicological profile under
regulatory frameworks like REACH is not available.[4][5][6] This presents a significant
challenge for ensuring workplace safety and environmental protection.

To address this data gap, we utilize the read-across methodology, a cornerstone of modern
toxicology and chemical safety assessment.[7][8] This approach allows for the prediction of a
target chemical's properties by analyzing data from one or more structurally similar source
chemicals (analogs).[9] The fundamental principle is that similar chemical structures will exhibit
similar toxicological and ecotoxicological behaviors.[10][11] This guide will justify the selection
of analogs and systematically apply their known hazards to predict the GHS classification for 4-
Chloro-2-cyclohexylphenol.

Justification for Analog Selection

The target molecule, 4-Chloro-2-cyclohexylphenol, can be deconstructed into two primary
structural components, making the selection of analogs straightforward and scientifically
defensible:

o 2-Chlorophenol: This analog represents the chlorinated phenol portion of the target
molecule. The ortho-chloro and hydroxyl substitutions on the benzene ring are critical drivers
of reactivity and toxicity, particularly concerning skin/eye corrosivity and acute toxicity.[12][13]

e 4-Cyclohexylphenol: This analog represents the bulky, lipophilic cyclohexyl-substituted
phenol moiety. Its known properties, particularly skin and eye irritation, provide insight into
the effects of the cyclohexyl group.[14][15][16]

The logical relationship for this read-across approach is visualized in Figure 1.
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Figure 2: Decision logic for in vitro skin irritation testing.

Serious Eye Damage / Eye Irritation

Both analogs indicate a high potential for severe eye effects.

o 2-Chlorophenol: Causes severe eye damage, included under the H314 classification. * 4-
Cyclohexylphenol: Notified as Category 1 (H318: Causes serious eye damage). [14]
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o Causality and Experimental Basis: Serious eye damage involves tissue damage or physical
decay of vision that is not fully reversible within 21 days. [17]This is distinguished from eye
irritation, which is reversible. OECD guidelines for assessing this endpoint include both in
vivo (TG 405) and a battery of in vitro methods (e.g., TG 437, 492, 496) that model effects
like corneal opacity. [18][17][19][20]

« Rationale for Prediction: With both the chlorophenol and cyclohexylphenol moieties
independently associated with serious eye damage, the combined molecule is confidently
predicted to pose the same hazard.

o Predicted Classification: Serious Eye Damage/Eye Irritation, Category 1 (H318: Causes
serious eye damage).

Aquatic Toxicity
Chlorinated phenols are known environmental contaminants with toxicity to aquatic life. [21][22]

[23]

e 2-Chlorophenol: Classified as Aquatic Chronic Category 2 (H411: Toxic to aquatic life with
long lasting effects). [24]* 4-Cyclohexylphenol: Notified as Aquatic Chronic Category 2
(H411). [25]

» Rationale for Prediction: The data from both analogs is consistent. The combination of a
persistent chlorophenol structure with a lipophilic cyclohexyl group suggests the potential for
bioaccumulation and long-term aquatic toxicity.

» Predicted Classification: Hazardous to the Aquatic Environment, Chronic Category 2 (H411:
Toxic to aquatic life with long lasting effects).

Summary of Predicted GHS Classification and
Labeling

The comprehensive predicted classification for 4-Chloro-2-cyclohexylphenol is summarized in
Table 1.
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Hazard Class Category Hazard Statement
Acute Toxicity (Oral) Category 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity (Dermal) Category 4 )
skin
Acute Toxicity (Inhalation) Category 4 H332: Harmful if inhaled

Skin Corrosion/Irritation

Category 1B

H314: Causes severe skin

burns and eye damage

Serious Eye Damage/Irritation

Category 1

(Covered by H314)

Hazardous to the Aquatic

Environment

Chronic 2

H411: Toxic to aquatic life with

long lasting effects

GHS Label Elements:

o Pictograms:

o GHSO05 (Corrosion)

o GHSO07 (Exclamation Mark)

o GHSO09 (Environment)

» Signal Word: Danger

e Precautionary Statements (Selected):

o Prevention: P260, P273, P280 (Do not breathe dust/fume/gas/mist/vapours/spray. Avoid

release to the environment. Wear protective gloves/protective clothing/eye protection/face

protection).

o Response: P301+P330+P331, P303+P361+P353, P305+P351+P338, P310 (IF
SWALLOWED: Rinse mouth. Do NOT induce vomiting. IF ON SKIN (or hair): Take off
immediately all contaminated clothing. Rinse skin with water/shower. IF IN EYES: Rinse

cautiously with water for several minutes. Remove contact lenses, if present and easy to
do. Continue rinsing. Immediately call a POISON CENTER/doctor).
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o Storage: P405 (Store locked up).

o Disposal: P501 (Dispose of contents/container in accordance with
local/regional/national/international regulations).

Conclusion

This guide establishes a robust, scientifically-defended GHS hazard profile for 4-Chloro-2-
cyclohexylphenol using the read-across methodology. The analysis indicates that this
substance should be handled as a corrosive material that is harmful via acute exposure and
toxic to aquatic life with long-lasting effects. This predicted classification provides a strong
foundation for conducting risk assessments, establishing safe handling procedures, and
ensuring regulatory compliance until such time as direct experimental data for the substance
becomes available.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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